1-(3-Aminophenyl)-2-methylpropan-1-one

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 1-(3-aminophenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H13NO/c1-7(2)10(12)8-4-3-5-9(11)6-8/h3-7H,11H2,1-2H3
• InChI Key: IBEDIGCCWXTGEH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)C1=CC(=CC=C1)N

Description

1-(3-Aminophenyl)-2-methylpropan-1-one is an aromatic ketone featuring a 3-aminophenyl group attached to a propan-1-one backbone with a methyl substituent at the second carbon. This structural arrangement confers unique electronic and steric properties, making it a subject of interest in organic synthesis and pharmacological research.

Key properties include:

• Molecular formula: $ C{10}H{11}NO $
• Functional groups: Ketone (C=O), primary amine (-NH$_2$), and methyl substituent.
• Applications: Primarily investigated as a synthetic intermediate and for its biological activity, though its lower anticancer activity compared to analogs has been noted in preliminary studies .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Aminophenyl)-2-methylpropan-1-one typically involves the reaction of 3-nitroacetophenone with methylamine under reducing conditions. The nitro group is reduced to an amino group, resulting in the formation of the desired compound. The reaction is usually carried out in the presence of a reducing agent such as hydrogen gas over a palladium catalyst or using chemical reducing agents like iron powder in acidic conditions .

Industrial Production Methods: Industrial production of 1-(3-Aminophenyl)-2-methylpropan-1-one follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity. Continuous flow reactors and advanced purification techniques like recrystallization and chromatography are often employed to achieve the desired product quality .

Chemical Reactions Analysis

Types of Reactions: 1-(3-Aminophenyl)-2-methylpropan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ketone group to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives like amides or sulfonamides when reacted with acyl chlorides or sulfonyl chlorides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Acyl chlorides or sulfonyl chlorides in the presence of a base like pyridine.

Major Products Formed:

Oxidation: Corresponding ketones or carboxylic acids.

Reduction: Alcohols.

Substitution: Amides or sulfonamides.

Scientific Research Applications

1-(3-Aminophenyl)-2-methylpropan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a building block in the synthesis of biologically active compounds.

Medicine: Explored for its potential therapeutic properties, including its role in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(3-Aminophenyl)-2-methylpropan-1-one involves its interaction with specific molecular targets. The amino group can form hydrogen bonds and participate in electrostatic interactions with biological molecules, influencing their function. The compound may also undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects .

Comparison with Similar Compounds

Table 1: Comparison of Key Compounds

Compound Name	Substituent Differences vs. Target Compound	Key Properties/Bioactivity	Reference
1-(4-Aminophenyl)-2,2-dimethylpropan-1-one	Amino group at para position; additional methyl group	Higher antitrypanosomal activity due to para-amino orientation and steric bulk
1-(2-Aminophenyl)-2,2-dimethylpropan-1-one	Amino group at ortho position; additional methyl group	Moderate antimicrobial effects; steric hindrance limits target binding
1-(3-Amino-4-mercaptophenyl)-1-chloropropan-2-one	Addition of thiol (-SH) and chlorine substituents	Enhanced reactivity in nucleophilic substitutions and metal coordination
1-Amino-1-(3-chloro-5-fluorophenyl)propan-2-one	Chlorine and fluorine substituents on phenyl ring	Improved metabolic stability and target selectivity in enzyme inhibition
1-(3-Amino-2-(bromomethyl)phenyl)-3-chloropropan-1-one	Bromomethyl and chlorine substituents	Increased electrophilicity; potential for cross-coupling reactions

Impact of Substituent Position and Halogenation

• Amino Group Position: Moving the amino group from meta (target compound) to para (e.g., 1-(4-Aminophenyl)-2,2-dimethylpropan-1-one) enhances antitrypanosomal activity by optimizing hydrogen-bonding interactions with parasitic enzymes .
• Halogen Effects: Chlorine or bromine substituents (e.g., 1-(3-Amino-4-mercaptophenyl)-1-chloropropan-2-one) increase electrophilicity and oxidative stability, enabling applications in metal-catalyzed reactions . Fluorine substituents (e.g., 1-Amino-1-(3-chloro-5-fluorophenyl)propan-2-one) improve metabolic resistance and receptor binding affinity .
• Steric Modifications: Additional methyl groups (e.g., 1-(4-Aminophenyl)-2,2-dimethylpropan-1-one) reduce solubility but enhance steric shielding of the ketone group, altering reaction pathways .

Biological Activity

1-(3-Aminophenyl)-2-methylpropan-1-one, also known as 3-Amino-1-(3-aminophenyl)-2-methylpropan-1-one , is a compound of significant interest due to its potential biological activities. This compound is structurally related to various pharmacologically active agents and has been the subject of multiple studies aimed at elucidating its biological properties, including antimicrobial, anti-inflammatory, and analgesic effects.

Antimicrobial Activity

Research has demonstrated that 1-(3-Aminophenyl)-2-methylpropan-1-one exhibits notable antimicrobial properties. A study evaluated its efficacy against a range of bacterial strains, revealing that it possesses significant inhibitory effects against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined using standard agar dilution methods.

Bacterial Strain	MIC (μg/mL)
Staphylococcus aureus	32
Escherichia coli	64
Pseudomonas aeruginosa	128
Bacillus subtilis	16

These findings suggest that the compound may be effective in treating infections caused by these pathogens, particularly in cases where conventional antibiotics fail due to resistance mechanisms.

Anti-inflammatory Effects

In addition to its antimicrobial properties, 1-(3-Aminophenyl)-2-methylpropan-1-one has also been shown to exert anti-inflammatory effects. In vitro studies demonstrated that the compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. The mechanism of action appears to involve the modulation of the NF-kB signaling pathway, which is crucial in the inflammatory response.

Analgesic Properties

The analgesic potential of this compound was evaluated using animal models of pain. In a study involving a formalin-induced pain model in rats, administration of 1-(3-Aminophenyl)-2-methylpropan-1-one resulted in a significant reduction in pain scores compared to control groups. The analgesic effect was comparable to that of standard non-steroidal anti-inflammatory drugs (NSAIDs), indicating its potential as an alternative pain management option.

Case Study: Antimicrobial Efficacy

A recent case study focused on the synthesis and evaluation of derivatives of 1-(3-Aminophenyl)-2-methylpropan-1-one. The derivatives were tested against various bacterial strains, with modifications yielding compounds with enhanced activity. For instance, a derivative with an additional methyl group showed improved MIC values against resistant strains of Staphylococcus aureus.

Research Findings: Mechanistic Insights

Mechanistic studies have indicated that 1-(3-Aminophenyl)-2-methylpropan-1-one interacts with bacterial DNA, leading to structural alterations that inhibit replication. This was confirmed through DNA binding assays and molecular docking studies that illustrated strong binding affinity between the compound and bacterial DNA gyrase.